Cas no 1589-24-8 (2-oxocycloheptane-1-carbaldehyde)

2-Oxocycloheptane-1-carbaldehyde is a cyclic ketoaldehyde featuring a seven-membered ring structure with a carbonyl group at the 2-position and a formyl group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized cycloheptane derivatives. Its reactive aldehyde and ketone functionalities enable selective transformations, including condensation, reduction, and nucleophilic addition reactions. The strained cycloheptane ring may also facilitate ring-opening or expansion reactions under controlled conditions. Suitable for research applications, this compound offers synthetic flexibility in medicinal chemistry and materials science. Proper handling under inert conditions is recommended due to potential sensitivity to air and moisture.

2-oxocycloheptane-1-carbaldehyde structure

1589-24-8 structure

Product Name:2-oxocycloheptane-1-carbaldehyde

CAS No:1589-24-8

MF:C₈H₁₂O₂

MW:140.179682731628

MDL:MFCD16091091

CID:1337625

PubChem ID:12734667

Update Time:2025-06-13

2-oxocycloheptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- Cycloheptanecarboxaldehyde, 2-oxo-
- 2-oxocycloheptane-1-carbaldehyde
- 2-oxocycloheptanecarbaldehyde
- DTXSID20508452
- BAA58924
- AKOS011019960
- 2-Formylcycloheptanone
- SCHEMBL927321
- EN300-813995
- 1589-24-8
- NRWWBIUKYXKRGS-UHFFFAOYSA-N
- Z854045270
- 2-OXO-CYCLOHEPTANECARBOXALDEHYDE
- MDL： MFCD16091091
- Inchi： 1S/C8H12O2/c9-6-7-4-2-1-3-5-8(7)10/h6-7H,1-5H2
- InChI Key： NRWWBIUKYXKRGS-UHFFFAOYSA-N
- SMILES： O=C1CCCCCC1C=O

Computed Properties

Exact Mass: 154.09942
Monoisotopic Mass: 140.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

2-oxocycloheptane-1-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6948663-0.05g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	0.05g	$84.0	2023-09-02
Enamine	EN300-6948663-0.1g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	0.1g	$124.0	2023-09-02
Enamine	EN300-6948663-0.25g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	0.25g	$178.0	2023-09-02
Enamine	EN300-6948663-0.5g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	0.5g	$331.0	2023-09-02
Enamine	EN300-6948663-1g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	1g	$442.0	2023-09-02
Enamine	EN300-6948663-2.5g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	2.5g	$867.0	2023-09-02
Enamine	EN300-6948663-5g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	5g	$1280.0	2023-09-02
Enamine	EN300-6948663-10g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	10g	$1900.0	2023-09-02
Enamine	EN300-813995-0.05g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	0.05g	$84.0	2023-06-06
Enamine	EN300-813995-0.1g	2-oxocycloheptane-1-carbaldehyde	1589-24-8	95%	0.1g	$124.0	2023-06-06

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Related Categories

Additional information on 2-oxocycloheptane-1-carbaldehyde

Comprehensive Analysis of 2-Oxocycloheptane-1-carbaldehyde (CAS No. 1589-24-8): Properties, Applications, and Industry Trends

2-Oxocycloheptane-1-carbaldehyde (CAS No. 1589-24-8) is a specialized organic compound with a unique cyclic structure, combining a ketone (2-oxo) and an aldehyde (carbaldehyde) functional group. This molecule has garnered significant attention in synthetic chemistry due to its versatility as a building block for pharmaceuticals, fragrances, and agrochemicals. Its cycloheptane backbone offers distinct steric and electronic properties, making it valuable for designing complex molecular architectures.

In recent years, the demand for cyclic aldehydes like 2-oxocycloheptane-1-carbaldehyde has surged, driven by trends in green chemistry and sustainable synthesis. Researchers are exploring its role in catalysis and biodegradable materials, aligning with global efforts to reduce environmental impact. A common search query, "How is 2-oxocycloheptane-1-carbaldehyde used in drug discovery?" reflects its growing relevance in medicinal chemistry, where it serves as a precursor for heterocyclic compounds.

The compound’s physical and chemical properties are critical for industrial applications. With a molecular formula of C₈H₁₂O₂, it exhibits moderate polarity, enabling solubility in organic solvents like ethanol and dichloromethane. Its boiling point and stability under acidic conditions are frequently studied, as highlighted by searches such as "1589-24-8 solubility data." These characteristics make it suitable for multistep synthetic routes in fine chemical production.

From a commercial perspective, 2-oxocycloheptane-1-carbaldehyde is often sourced for flavor and fragrance formulations. Its aldehyde moiety contributes to woody, earthy notes, appealing to perfumers seeking novel sustainable aroma chemicals. This aligns with the rising consumer demand for "eco-friendly fragrances"—a top-searched term in the cosmetics industry.

Innovations in enantioselective synthesis have further elevated the compound’s profile. Laboratories now employ asymmetric catalysis to produce optically active derivatives, addressing queries like "Chiral synthesis of 2-oxocycloheptane-1-carbaldehyde." Such advancements underscore its potential in high-value specialty chemicals.

In conclusion, 2-Oxocycloheptane-1-carbaldehyde (CAS No. 1589-24-8) exemplifies the intersection of structural complexity and practical utility. Its applications span life sciences, material innovation, and consumer goods, making it a compound of enduring scientific and industrial interest.